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Compound of Interest

Compound Name: L-NIL hydrochloride

Cat. No.: B116163 Get Quote

Essential Safety and Handling Guide for L-NIL
Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the use of L-NIL hydrochloride, a selective inhibitor of inducible

nitric oxide synthase (iNOS).

Chemical and Physical Properties

L-NIL hydrochloride is a crystalline solid with the following key characteristics:
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Property Value

Synonym N6-(1-iminoethyl)-L-lysine, dihydrochloride[1]

CAS Number 159190-45-1[1]

Molecular Formula C8H17N3O2 • 2HCl[2]

Formula Weight 260.2 g/mol [2]

Purity ≥95%[2]

Storage -20°C[3]

Stability ≥ 4 years[2]

Solubility Data

Proper dissolution is critical for experimental accuracy. The solubility of L-NIL hydrochloride in

various solvents is detailed below. It is recommended to purge the solvent with an inert gas

before dissolving the compound. Aqueous solutions are not recommended for storage for more

than one day.[3]

Solvent Solubility

Water ~50 mg/mL[2]

PBS (pH 7.2) ~30 mg/mL[2]

DMSO ~15 mg/mL[2]

DMF ~15 mg/mL[2]

Ethanol ~1 mg/mL[2]

Hazard Identification and Personal Protective
Equipment (PPE)
L-NIL hydrochloride is classified with the following hazards:

Skin Irritation (Category 2)[1]
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Serious Eye Irritation (Category 2A)[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[1]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[1]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Recommendation

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder outside of

a ventilated enclosure.

General laboratory hygiene practices, such as washing hands before breaks and at the end of

work, and keeping the compound away from food and drink, should always be followed.[1]

Operational Workflow for Handling L-NIL
Hydrochloride
The following diagram outlines the standard procedure for safely handling L-NIL
hydrochloride from receipt to disposal.
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Operational Workflow for L-NIL Hydrochloride
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Safe handling workflow for L-NIL hydrochloride.
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First Aid Measures
In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

After Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

After Skin Contact

Immediately wash with plenty of soap and water

for at least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.

After Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

After Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocol: Inhibition of iNOS in Cell
Culture
This protocol provides a general framework for assessing the inhibitory effect of L-NIL
hydrochloride on iNOS activity in a cell-based assay.

Materials:

L-NIL hydrochloride

Appropriate cell line (e.g., RAW 264.7 macrophages)

Cell culture medium and supplements

Lipopolysaccharide (LPS) and Interferon-gamma (IFN-γ) to induce iNOS expression
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Griess Reagent for nitrite measurement

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Plate cells in a multi-well plate at a suitable density and allow them to adhere

overnight.

Compound Preparation: Prepare a stock solution of L-NIL hydrochloride in an appropriate

solvent (e.g., water or DMSO). Further dilute the stock solution in cell culture medium to

achieve the desired final concentrations.

Treatment: Pre-treat the cells with various concentrations of L-NIL hydrochloride for a

specified period (e.g., 1-2 hours).

iNOS Induction: Stimulate the cells with LPS and IFN-γ to induce the expression of iNOS.

Incubation: Incubate the cells for a period sufficient for NO production (e.g., 24 hours).

Nitrite Measurement: Collect the cell culture supernatant. Measure the concentration of

nitrite, a stable product of NO, using the Griess Reagent according to the manufacturer's

instructions.

Data Analysis: Determine the IC50 value of L-NIL hydrochloride by plotting the percentage

of iNOS inhibition against the log of the inhibitor concentration.

Disposal Plan
L-NIL hydrochloride is classified as Water Hazard Class 1, indicating it is slightly hazardous to

water.[1] Do not allow the undiluted product or large quantities to reach groundwater,

watercourses, or sewage systems.[1]

Waste Disposal Steps:

Segregation: Collect all waste materials containing L-NIL hydrochloride, including unused

solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, in a designated and

clearly labeled hazardous waste container.
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Neutralization (for aqueous solutions): For small quantities of aqueous solutions, consider

neutralization. This should be done in a well-ventilated area. Slowly add a dilute solution of a

weak base (e.g., sodium bicarbonate) while monitoring the pH. The goal is to bring the pH to

a neutral range (6-8).

Chemical Waste Disposal Service: The neutralized solution and other contaminated solid

waste should be disposed of through a licensed chemical waste disposal service. Follow all

local, state, and federal regulations for hazardous waste disposal.

The following diagram illustrates the decision-making process for the disposal of L-NIL
hydrochloride waste.

L-NIL Hydrochloride Waste Disposal Plan

Waste Generated
(Solutions, Solids, PPE)

Segregate into Labeled
Hazardous Waste Container

Aqueous Solution?

Neutralize with Weak Base
(Monitor pH)

Yes

Solid Waste/Contaminated PPE

No

Dispose via Licensed
Chemical Waste Service
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Disposal decision workflow for L-NIL hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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